Cas no 862785-74-8 (2-(ethanesulfonyl)-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 2-(ethanesulfonyl)-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• CAS No: 862785-74-8
• MF: C₁₄H₁₃F₃N₂O₃S
• MW: 346.324832677841
• MDL: MFCD05861688
• CID: 3059724
• PubChem ID: 19588581
• Update Time: 2025-05-24

2-(ethanesulfonyl)-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylsulfonyl)-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• 2-(ethanesulfonyl)-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• AKOS000311378
• STK349957
• CS-0299638
• BBL040171
• 862785-74-8
• 2-ethylsulfonyl-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine
• EN300-230080
• DTXSID801163136

• MDL： MFCD05861688
• Inchi： 1S/C14H13F3N2O3S/c1-3-23(20,21)13-18-10(8-12(19-13)14(15,16)17)9-6-4-5-7-11(9)22-2/h4-8H,3H2,1-2H3
• InChI Key： KTRIXLRUJLOSEE-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(F)(F)F)C=C(C2C=CC=CC=2OC)N=1)(CC)(=O)=O

Computed Properties

• Exact Mass: 346.05989794Da
• Monoisotopic Mass: 346.05989794Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-(ethanesulfonyl)-4-(2-methoxyphenyl)-6-(trifluoromethyl)pyrimidine

Compound CAS No. 862785-74-8: 2-(Ethanesulfonyl)-4-(2-Methoxyphenyl)-6-(Trifluoromethyl)Pyrimidine

The compound 2-(Ethanesulfonyl)-4-(2-Methoxyphenyl)-6-(Trifluoromethyl)Pyrimidine, identified by the CAS registry number 862785-74-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyrimidine derivative has garnered attention due to its unique structural features and promising properties, particularly in the fields of pharmacology, materials science, and chemical synthesis.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as the central framework. Attached to this ring are three distinct substituents: an ethanesulfonyl group at position 2, a 2-methoxyphenyl group at position 4, and a trifluoromethyl group at position 6. These substituents contribute to the compound's chemical reactivity, stability, and functional properties. The ethanesulfonyl group introduces sulfonic acid functionality, which can enhance solubility and bioavailability in certain contexts. The 2-methoxyphenyl group adds aromaticity and potential for further functionalization, while the trifluoromethyl group imparts electron-withdrawing effects, enhancing the molecule's electronic properties.

Recent studies have highlighted the potential of 2-(Ethanesulfonyl)-4-(2-Methoxyphenyl)-6-(Trifluoromethyl)Pyrimidine in drug discovery. Its structural versatility allows for modulation of pharmacokinetic properties, making it a valuable candidate in the development of new therapeutic agents. Researchers have explored its role as a kinase inhibitor, demonstrating promising activity against various enzyme targets. Additionally, its ability to act as a scaffold for further chemical modifications has opened avenues for the creation of more potent and selective drug candidates.

In materials science, this compound has shown potential as a building block for advanced materials. Its electronic properties, influenced by the trifluoromethyl group and the aromatic substituents, make it suitable for applications in organic electronics. Recent advancements in thin-film transistor (TFT) technology have utilized similar pyrimidine derivatives as semiconducting materials, suggesting that this compound could play a role in next-generation electronic devices.

The synthesis of CAS No. 862785-74-8 involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include nucleophilic substitution reactions to introduce the ethanesulfonyl group and Suzuki coupling reactions to attach the aryl substituents. The use of palladium catalysts has significantly improved the efficiency of these reactions, enabling scalable production of the compound.

From an environmental standpoint, researchers have evaluated the eco-friendly aspects of this compound's synthesis. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production. This aligns with global efforts to develop sustainable chemical processes that minimize environmental impact while maintaining high yields and product quality.

In conclusion, Compound CAS No. 862785-74-8, known as 2-(Ethanesulfonyl)-4-(2-Methoxyphenyl)-6-(Trifluoromethyl)Pyrimidine, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in modern scientific exploration.